1-azido-3-chloro-2-nitrobenzene
Overview
Description
1-Azido-3-chloro-2-nitrobenzene is an organic compound with the formula ClC6H2N3O2. It is a colorless solid that is used in several scientific and industrial applications. The compound is highly reactive, and is often used as an intermediate in the synthesis of other compounds. It is also used as a reagent for the synthesis of a variety of organic compounds.
Scientific Research Applications
1-Azido-3-chloro-2-nitrobenzene has been used in a variety of scientific and industrial applications. It has been used as a reagent for the synthesis of a variety of organic compounds, including pharmaceuticals, pesticides, and dyes. It has also been used in the synthesis of polymers, and as a catalyst in the synthesis of a variety of organic compounds.
Mechanism of Action
1-Azido-3-chloro-2-nitrobenzene is a highly reactive compound, and is capable of undergoing a variety of reactions. It can be used as a reagent in the synthesis of other organic compounds, and can also be used as a catalyst in the synthesis of a variety of organic compounds. In addition, the compound can undergo a variety of reactions with other organic compounds, including nucleophilic substitution, addition, and elimination reactions.
Biochemical and Physiological Effects
This compound is not known to have any direct physiological or biochemical effects. However, it is known to be highly reactive, and can undergo a variety of reactions with other compounds. It is important to note that the compound is not known to be toxic, and it is not known to have any adverse effects on humans or other organisms.
Advantages and Limitations for Lab Experiments
1-Azido-3-chloro-2-nitrobenzene is a highly reactive compound, and is capable of undergoing a variety of reactions. Its high reactivity makes it an ideal reagent for the synthesis of a variety of organic compounds, including pharmaceuticals, pesticides, and dyes. The compound is also relatively stable in air, and is not known to be toxic or to have any adverse effects on humans or other organisms. However, the compound is highly reactive, and can react violently with other compounds, and should be handled with care.
Future Directions
1-Azido-3-chloro-2-nitrobenzene has a variety of potential applications in the scientific and industrial fields. It can be used as a reagent for the synthesis of a variety of organic compounds, and can also be used as a catalyst in the synthesis of a variety of organic compounds. In addition, the compound has potential applications in the fields of biomedical research and drug development, as it can be used as a reagent for the synthesis of a variety of pharmaceuticals, pesticides, and dyes. The compound also has potential applications in the fields of materials science and nanotechnology, as it can be used as a catalyst for the synthesis of a variety of polymers and nanomaterials. Finally, the compound has potential applications in the field of green chemistry, as it can be used as a reagent for the synthesis of a variety of environmentally friendly products.
Synthesis Methods
1-Azido-3-chloro-2-nitrobenzene is prepared by reacting 3-chloro-2-nitrobenzene with sodium azide in the presence of a base. The reaction is carried out in a polar solvent such as water or acetonitrile, and the reaction is usually performed at room temperature. The reaction yields a 1:1 ratio of this compound and sodium chloride.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-azido-3-chloro-2-nitrobenzene involves the conversion of 3-chloro-2-nitroaniline to 1-azido-3-chloro-2-nitrobenzene through diazotization and azidation reactions.", "Starting Materials": [ "3-chloro-2-nitroaniline", "Sodium nitrite", "Hydrochloric acid", "Sodium azide", "Sodium acetate", "Acetic acid", "Water" ], "Reaction": [ "Dissolve 3-chloro-2-nitroaniline in hydrochloric acid and cool the solution to 0-5°C.", "Add a solution of sodium nitrite in water to the above solution dropwise with stirring to form a diazonium salt.", "Maintain the temperature of the reaction mixture at 0-5°C for 10-15 minutes.", "Add a solution of sodium azide in water to the above reaction mixture dropwise with stirring to form 1-azido-3-chloro-2-nitrobenzene.", "Maintain the temperature of the reaction mixture at 0-5°C for 30-60 minutes.", "Add a solution of sodium acetate in water to the above reaction mixture to neutralize the hydrochloric acid.", "Extract the product with ethyl acetate and dry over anhydrous sodium sulfate.", "Purify the product by recrystallization from ethanol." ] } | |
| 507472-82-4 | |
Molecular Formula |
C6H3ClN4O2 |
Molecular Weight |
198.6 |
Purity |
95 |
Origin of Product |
United States |
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